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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of TTK21, a potent small-molecule
activator of the CREB-binding protein (CBP) and p300 histone acetyltransferases (HATS). It is
designed to serve as a comprehensive resource for researchers utilizing TTK21 to investigate
the role of histone acetylation in various biological processes, from neuroregeneration to
cognitive function.

Introduction to TTK21

TTK21 (N-(4-chloro-3-trifluoromethyl-phenyl)-2-N-propoxy-benzamide) is a selective activator
of the CBP/p300 family of histone acetyltransferases.[1][2] These enzymes play a critical role in
epigenetic regulation by catalyzing the transfer of acetyl groups to lysine residues on histone
tails. This modification typically neutralizes the positive charge of histones, leading to a more
relaxed chromatin structure and enhanced gene transcription. Due to the central role of
CBP/p300 in regulating gene expression programs essential for synaptic plasticity, memory,
and neuronal health, TTK21 has emerged as a valuable chemical tool.[3][4]

A key challenge with TTK21 is its limited cell permeability on its own.[1] To overcome this, it is
often conjugated with glucose-based carbon nanospheres (CSP), creating CSP-TTK21.[1][5]
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This conjugation allows the molecule to efficiently cross the blood-brain barrier and cell
membranes, making it suitable for both in vitro and in vivo applications.[1][5] Research has
demonstrated that CSP-TTK21 administration can promote neurogenesis, extend memory
duration, and facilitate axonal regeneration in animal models of spinal cord injury and
neurodegenerative diseases.[1][6][7]

Mechanism of Action

TTK21 functions by directly activating the acetyltransferase activity of both CBP and its
functional ortholog, p300.[1] This activation is concentration-dependent and is thought to
involve the induction of p300/CBP autoacetylation.[1][8] The subsequent increase in histone
acetylation, particularly on H2B, H3, and H4 tails, alters the chromatin landscape.[1][2][7] This
epigenetic remodeling facilitates the recruitment of transcription factors and RNA polymerase,
leading to the expression of genes involved in neuronal function, plasticity, and regeneration.[4]

[6]1°]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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